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Compound of Interest

Compound Name: Glesatinib hydrochloride

Cat. No.: B1139298 Get Quote

Glesatinib Hydrochloride Technical Support Center
This guide provides researchers, scientists, and drug development professionals with detailed

information on the solubility of glesatinib hydrochloride in DMSO and water, along with

protocols and troubleshooting advice for its use in experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of glesatinib hydrochloride in common laboratory solvents?

A1: Glesatinib hydrochloride shows high solubility in DMSO and is practically insoluble in

water. The reported solubility values in DMSO can vary between suppliers, likely due to

differences in compound purity, crystalline form, and experimental conditions used for

measurement.
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Solvent
Concentration
(mg/mL)

Molar
Equivalent
(mM)

Notes Citations

DMSO ≥ 28 mg/mL ≥ 42.67 mM
Sonication is

recommended.
[1][2][3]

50 mg/mL 76.20 mM

Ultrasonic

assistance is

needed.

[4]

125 mg/mL ~190.5 mM

Requires

sonication,

warming, and

heating to 60°C.

[5]

Water < 0.1 mg/mL Insoluble

The

hydrochloride

salt form

generally has

better aqueous

solubility than the

free base, but it

remains poorly

soluble.

[4]

Note: The molecular weight of glesatinib hydrochloride is 656.17 g/mol .

Q2: I'm having trouble dissolving glesatinib hydrochloride in DMSO. What can I do?

A2: Difficulty in dissolving glesatinib hydrochloride can be due to several factors. Here are

some common troubleshooting steps:

Use Fresh, Anhydrous DMSO: DMSO is highly hygroscopic, meaning it readily absorbs

moisture from the air. Absorbed water can significantly decrease the solubility of the

compound. Always use freshly opened, high-purity, anhydrous DMSO.[6]
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Apply Gentle Heat: Warming the solution gently can aid dissolution. A water bath set to 37°C

is often sufficient. For higher concentrations, heating up to 60°C may be necessary.[5]

Sonication: Using an ultrasonic bath is a highly effective method to break up compound

aggregates and enhance dissolution.[1][3]

Vortexing: Vigorous vortexing can also help to dissolve the compound.

If you observe precipitation or phase separation after the initial dissolution, reheating and

sonicating the solution can often bring the compound back into solution.[4]
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Troubleshooting Dissolution Issues

Start: 
 Incomplete Dissolution

Is the DMSO fresh 
 and anhydrous? Apply Sonication 

 and/or Gentle Heat (37°C) Yes 

Use fresh, 
 anhydrous DMSO No 

Is the compound 
 fully dissolved? End: 

 Solution Prepared

 Yes 

Consider reducing 
 concentration if issues persist No 
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DMSO Stock Solution Preparation

1. Equilibrate vial 
 to Room Temperature

2. Weigh Compound

3. Add fresh 
 anhydrous DMSO

4. Vortex to Mix

5. Sonicate and/or 
 Warm (37°C) if needed

6. Ensure solution 
 is clear

 No, particulates remain 

7. Aliquot into 
 single-use vials

 Yes 

8. Store at -20°C or -80°C
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In Vivo Formulation Workflow (10% DMSO Vehicle)

Start with concentrated 
 Glesatinib HCl in DMSO

1. Add 40% PEG300

Mix until clear

2. Add 5% Tween-80

 Clear 

Mix until clear

3. Add 45% Saline

 Clear 

Mix thoroughly

End: Use solution 
 immediately

 Homogeneous 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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